Cas no 278790-56-0 (1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE)

1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE structure
278790-56-0 structure
Product Name:1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE
CAS No:278790-56-0
MF:C8H14ClN3
MW:187.669860363007
MDL:MFCD11974895
CID:5303616
Update Time:2025-07-19

1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE
    • 1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
    • 1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride
    • (R)-1-(Pyrrolidin-2-ylmethyl)-1H-imidazole dihydrochloride
    • MDL: MFCD11974895
    • Inchi: 1S/C8H13N3.ClH/c1-2-8(10-3-1)6-11-5-4-9-7-11;/h4-5,7-8,10H,1-3,6H2;1H/t8-;/m1./s1
    • InChI Key: PHZDISGYVQPPHQ-DDWIOCJRSA-N
    • SMILES: C(N1C=NC=C1)[C@@H]1NCCC1.Cl

1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
P39106-250MG
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride
278790-56-0 95%
250MG
$200 2023-09-15
Advanced ChemBlocks
P39106-1G
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride
278790-56-0 95%
1G
$450 2023-09-15
Advanced ChemBlocks
P39106-5G
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride
278790-56-0 95%
5G
$1,530 2023-09-15
Aaron
AR01JM22-250mg
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
278790-56-0 97%
250mg
$163.00 2025-02-11
Aaron
AR01JM22-500mg
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
278790-56-0 97%
500mg
$240.00 2025-02-11
Aaron
AR01JM22-1g
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
278790-56-0 97%
1g
$353.00 2025-02-11
1PlusChem
1P01JLTQ-250mg
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
278790-56-0 97%
250mg
$149.00 2024-05-07
1PlusChem
1P01JLTQ-500mg
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
278790-56-0 97%
500mg
$213.00 2024-05-07
1PlusChem
1P01JLTQ-1g
1-[(R)-2-Pyrrolidinylmethyl]-1H-imidazole 2HCl
278790-56-0 97%
1g
$306.00 2024-05-07

Additional information on 1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE

Research Update on 1-[(2R)-2-PYRROLIDINYLMETHYL]-1H-IMIDAZOLE DIHYDROCHLORIDE (CAS: 278790-56-0)

The compound 1-[(2R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride (CAS: 278790-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the role of 1-[(2R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the imidazole ring and pyrrolidine moiety, make it a versatile scaffold for designing compounds with diverse biological activities. Researchers have explored its utility in targeting enzymes such as kinases and proteases, which are implicated in various disease pathways.

One of the most notable advancements is the compound's application in the development of central nervous system (CNS) therapeutics. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these effects and assess safety profiles.

In addition to its CNS applications, recent research has investigated the compound's antimicrobial properties. Preliminary data indicate that derivatives of 1-[(2R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride exhibit activity against a range of Gram-positive and Gram-negative bacteria. This opens new avenues for developing novel antibiotics, especially in the face of increasing antibiotic resistance.

The synthesis and optimization of 1-[(2R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride have also been a focus of recent studies. Advances in catalytic methods and green chemistry approaches have improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical production. These developments are critical for ensuring the compound's viability in commercial drug formulations.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this compound to the forefront of drug discovery.

In conclusion, 1-[(2R)-2-Pyrrolidinylmethyl]-1H-imidazole dihydrochloride (CAS: 278790-56-0) represents a promising candidate for multiple therapeutic areas. Its unique chemical structure and broad biological activity profile make it a valuable tool for researchers aiming to develop next-generation pharmaceuticals. Continued research and innovation will be key to unlocking its full potential in the chemical biology and medical fields.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd